Cas no 1263379-02-7 (4-(Pyrrolidin-3-yloxy)-phenylamine dihydrochloride)

4-(Pyrrolidin-3-yloxy)-phenylamine dihydrochloride is a chemically synthesized organic compound featuring a pyrrolidine-oxy-phenylamine core, stabilized as a dihydrochloride salt for enhanced solubility and handling. This intermediate is particularly valuable in pharmaceutical and agrochemical research, where its amine and ether functionalities enable versatile derivatization for the development of bioactive molecules. The dihydrochloride form ensures improved stability and compatibility with aqueous reaction conditions. Its structural motif is conducive to probing structure-activity relationships in drug discovery, particularly in targeting CNS or receptor-modulating pathways. The compound is typically characterized by high purity (>95%) and rigorous analytical validation (HPLC, NMR), making it suitable for precision applications in medicinal chemistry and process optimization.
4-(Pyrrolidin-3-yloxy)-phenylamine dihydrochloride structure
1263379-02-7 structure
Product Name:4-(Pyrrolidin-3-yloxy)-phenylamine dihydrochloride
CAS No:1263379-02-7
MF:C10H16Cl2N2O
MW:251.152840614319
MDL:MFCD18432642
CID:2604442
Update Time:2025-07-25

4-(Pyrrolidin-3-yloxy)-phenylamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 4-(Pyrrolidin-3-yloxy)-phenylamine dihydrochloride
    • 4-(pyrrolidin-3-yloxy)aniline dihydrochloride
    • 2539AJ
    • NE64064
    • MDL: MFCD18432642
    • Inchi: 1S/C10H14N2O.2ClH/c11-8-1-3-9(4-2-8)13-10-5-6-12-7-10;;/h1-4,10,12H,5-7,11H2;2*1H
    • InChI Key: ZZCMFRAEMNWMIM-UHFFFAOYSA-N
    • SMILES: Cl.Cl.O(C1C=CC(=CC=1)N)C1CNCC1

Computed Properties

  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 155
  • Topological Polar Surface Area: 47.3

4-(Pyrrolidin-3-yloxy)-phenylamine dihydrochloride Pricemore >>

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4-(Pyrrolidin-3-yloxy)-phenylamine dihydrochloride Related Literature

Additional information on 4-(Pyrrolidin-3-yloxy)-phenylamine dihydrochloride

4-(Pyrrolidin-3-yloxy)-phenylamine Dihydrochloride: A Comprehensive Overview

The compound with CAS No. 1263379-02-7, known as 4-(Pyrrolidin-3-yloxy)-phenylamine dihydrochloride, has garnered significant attention in the scientific community due to its unique chemical properties and potential applications in various fields. This compound is a derivative of phenylamine, a class of organic compounds that have been extensively studied for their roles in pharmaceuticals, agrochemicals, and materials science. The pyrrolidin-3-yloxy group attached to the phenyl ring introduces interesting electronic and steric effects, making this compound a valuable subject for research.

Recent studies have highlighted the importance of 4-(Pyrrolidin-3-yloxy)-phenylamine dihydrochloride in drug discovery. Its structure allows for the modulation of biological activities, particularly in the context of enzyme inhibition and receptor binding. Researchers have explored its potential as a lead compound for developing new therapeutic agents targeting diseases such as cancer, inflammation, and neurodegenerative disorders. The dihydrochloride salt form is particularly advantageous due to its enhanced solubility and stability, which are critical factors in drug delivery systems.

In terms of synthesis, 4-(Pyrrolidin-3-yloxy)-phenylamine dihydrochloride can be prepared through a variety of routes, including nucleophilic substitution and coupling reactions. These methods have been optimized to ensure high yields and purity, which are essential for both academic research and industrial applications. The use of advanced catalytic systems has further streamlined the synthesis process, making it more efficient and environmentally friendly.

The structural versatility of this compound has also led to its exploration in materials science. Its ability to form stable complexes with metal ions has made it a promising candidate for the development of new coordination polymers and metal-organic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies. The pyrrolidin-3-yloxy group plays a crucial role in these interactions by providing both donor and acceptor sites for coordination.

From an analytical standpoint, the characterization of 4-(Pyrrolidin-3-yloxy)-phenylamine dihydrochloride has been carried out using state-of-the-art techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These analyses have provided detailed insights into its molecular structure, conformational flexibility, and solid-state properties. Such information is invaluable for understanding its behavior in different chemical environments.

Looking ahead, the future of 4-(Pyrrolidin-3-yloxy)-phenylamine dihydrochloride lies in its potential to bridge gaps between traditional chemistry and emerging technologies. Its role in interdisciplinary research areas such as bioorganic chemistry and nanotechnology is expected to grow significantly. As researchers continue to uncover its full potential, this compound is poised to become a cornerstone in the development of innovative solutions across multiple industries.

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